2-cyano-N-(cyclooctylideneamino)acetamide

• IUPAC Name: 2-cyano-N-(cyclooctylideneamino)acetamide
• InChI: InChI=1S/C11H17N3O/c12-9-8-11(15)14-13-10-6-4-2-1-3-5-7-10/h1-8H2,(H,14,15)
• InChI Key: HFQQVLCSYNRDQY-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(=NNC(=O)CC#N)CCC1
• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol

Description

2-cyano-N-(cyclooctylideneamino)acetamide is a compound that belongs to the class of cyanoacetamides. These compounds are known for their versatility in synthetic chemistry and their potential biological activities. The structure of 2-cyano-N-(cyclooctylideneamino)acetamide includes a cyano group (-CN) and an acetamide group (-CONH2) attached to a cyclooctylidene ring, making it a unique and interesting molecule for various applications.

Preparation Methods

The synthesis of 2-cyano-N-(cyclooctylideneamino)acetamide can be achieved through several methods. One common approach involves the reaction of cyclooctylamine with cyanoacetic acid or its esters under specific conditions. The reaction typically requires a solvent such as ethanol or dimethylformamide (DMF) and a catalyst like triethylamine. The mixture is heated to facilitate the formation of the desired product .

Industrial production methods for cyanoacetamides often involve similar reaction conditions but are scaled up to accommodate larger quantities. The use of continuous flow reactors and optimized reaction parameters can enhance the efficiency and yield of the process .

Chemical Reactions Analysis

2-cyano-N-(cyclooctylideneamino)acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, leading to the formation of reduced amine derivatives.

Substitution: The cyano group in the compound can participate in nucleophilic substitution reactions, where nucleophiles like amines or thiols replace the cyano group, forming new derivatives.

Common reagents and conditions used in these reactions include solvents like ethanol, DMF, and catalysts such as triethylamine. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

2-cyano-N-(cyclooctylideneamino)acetamide has several scientific research applications:

Chemistry: It serves as a precursor for the synthesis of various heterocyclic compounds, which are important in medicinal chemistry and material science.

Biology: The compound’s derivatives have shown potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: In the industrial sector, it is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-cyano-N-(cyclooctylideneamino)acetamide involves its interaction with specific molecular targets and pathways. The cyano group and the acetamide moiety play crucial roles in its reactivity and biological activity. The compound can interact with enzymes and receptors, leading to the modulation of various biochemical pathways. For example, it may inhibit certain enzymes involved in cancer cell proliferation, thereby exerting its anticancer effects .

Comparison with Similar Compounds

2-cyano-N-(cyclooctylideneamino)acetamide can be compared with other cyanoacetamide derivatives, such as:

2-cyano-N-(2-nitrophenyl)acetamide: Known for its use in the synthesis of heterocyclic compounds with potential biological activities.

2-cyano-N-(2,5-dioxopyrrolidin-1-yl)acetamide: Utilized in the generation of fused heterocyclic compounds with antimicrobial properties.

2-cyano-N-octylacetamide: Used in early discovery research for its unique chemical properties.

The uniqueness of 2-cyano-N-(cyclooctylideneamino)acetamide lies in its cyclooctylidene ring, which imparts distinct chemical and biological properties compared to other cyanoacetamide derivatives .